N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide

• IUPAC Name: N-[4-(ethylsulfamoyl)phenyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H20N2O3S2/c1-2-18-24(21,22)16-10-8-14(9-11-16)19-17(20)12-13-23-15-6-4-3-5-7-15/h3-11,18H,2,12-13H2,1H3,(H,19,20)
• InChI Key: KHEAAJLUBPTVER-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide, also known as E-64d, is a potent inhibitor of cysteine proteases. It was first discovered in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide inhibits cysteine proteases by irreversibly binding to the active site of the enzyme. The binding occurs through the formation of a covalent bond between the inhibitor and the thiol group of the cysteine residue in the active site. This prevents the enzyme from carrying out its normal function of cleaving peptide bonds in proteins.
Biochemical and Physiological Effects:
N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of cathepsins B, H, and L, which are involved in antigen processing and presentation. N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide has also been shown to inhibit the activity of calpains, which are involved in muscle contraction and cell signaling. In addition, N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide has been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide is its high potency and selectivity for cysteine proteases. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide has some limitations for lab experiments. It is irreversibly bound to the active site of the enzyme, which means that it cannot be washed out of the system. This can make it difficult to study the effects of the inhibitor on the enzyme over time. In addition, N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide has a relatively short half-life in vivo, which limits its use in animal studies.

Future Directions

There are several future directions for research on N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide. One area of interest is the development of more potent and selective inhibitors of cysteine proteases. This could lead to the discovery of new therapeutic targets for diseases such as cancer and autoimmune disorders. Another area of interest is the study of the role of cysteine proteases in aging and age-related diseases. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide in vivo, to better understand its potential therapeutic applications.
Conclusion:
In conclusion, N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide is a potent and selective inhibitor of cysteine proteases that has been extensively studied for its potential applications in scientific research. It has a wide range of biochemical and physiological effects and has been used to study the role of cysteine proteases in various biological processes. While it has some limitations for lab experiments, it remains a valuable tool for studying the function of these enzymes. Future research on N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide could lead to the discovery of new therapeutic targets for a variety of diseases.

Synthesis Methods

The synthesis of N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide involves a series of chemical reactions starting from 4-nitrobenzenesulfonyl chloride and 3-phenylthiopropanoic acid. The reaction proceeds through several steps, including the formation of an intermediate compound, before the final product is obtained. The yield of N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide can be improved by optimizing the reaction conditions, such as temperature, pH, and reaction time.

Scientific Research Applications

N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide has been widely used in scientific research as a tool to study the role of cysteine proteases in various biological processes. Cysteine proteases are enzymes that play important roles in protein degradation, antigen processing, and apoptosis. N-{4-[(ethylamino)sulfonyl]phenyl}-3-(phenylthio)propanamide inhibits these enzymes by irreversibly binding to the active site, thereby preventing their activity.